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Compound of Interest

Compound Name: Ampelopsin F

Cat. No.: B12433646 Get Quote

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide released today offers researchers,

scientists, and drug development professionals a detailed comparative analysis of the chemical

and biological properties of Ampelopsin F and dihydromyricetin. This in-depth resource aims

to elucidate the key distinctions between these two natural flavonoid compounds, providing a

valuable tool for future research and therapeutic development.

Core Chemical Differences: Structure and
Physicochemical Properties
Dihydromyricetin, also widely known as ampelopsin, is a well-studied flavanonol with the

chemical formula C₁₅H₁₂O₈. It consists of a chromanone ring substituted with multiple hydroxyl

groups. In contrast, Ampelopsin F is a more complex oligostilbenoid with the chemical formula

C₂₈H₂₂O₆, suggesting a dimeric or related polymeric structure derived from flavonoid

precursors. This fundamental structural difference underpins the variations in their

physicochemical and biological profiles.

While extensive data is available for dihydromyricetin, information regarding the

physicochemical properties of Ampelopsin F is limited. The following table summarizes the

available quantitative data for both compounds.
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Property
Dihydromyricetin
(Ampelopsin)

Ampelopsin F

Molecular Formula C₁₅H₁₂O₈ C₂₈H₂₂O₆

Molecular Weight 320.25 g/mol 454.48 g/mol [1]

Solubility

Poor in water (0.2-0.32 mg/mL

at 25°C), soluble in ethanol

(170 mg/mL at 25°C)[2].

Solubility increases with

temperature and in acidic

conditions (pH 3-5)[2][3].

Data not available

Stability

Unstable in weak alkaline

solutions and degrades in the

presence of Cu²⁺ and Fe³⁺

ions[3].

Data not available

LogP 0.81 Data not available

Comparative Biological Activity and Mechanism of
Action
Dihydromyricetin has been the subject of numerous studies, revealing a broad spectrum of

biological activities, including potent antioxidant and anti-inflammatory effects. In contrast, the

biological profile of Ampelopsin F is less characterized, with preliminary studies indicating

potential antibacterial and cytotoxic activities.

Antioxidant Activity
Dihydromyricetin exhibits significant antioxidant activity by scavenging free radicals and

chelating metal ions.

Experimental Protocol: DPPH Radical Scavenging Assay for Dihydromyricetin

Objective: To determine the free radical scavenging activity of dihydromyricetin.

Method:
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Prepare a stock solution of 1,1-diphenyl-2-picrylhydrazyl (DPPH) in methanol.

Prepare various concentrations of dihydromyricetin in methanol.

Mix the dihydromyricetin solutions with the DPPH solution.

Incubate the mixture in the dark at room temperature for a specified period (e.g., 30

minutes).

Measure the absorbance of the solution at a specific wavelength (typically 517 nm) using

a spectrophotometer.

Calculate the percentage of DPPH radical scavenging activity using the formula:

Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100, where A_control is

the absorbance of the DPPH solution without the sample, and A_sample is the

absorbance of the DPPH solution with the sample.

Data Analysis: The IC₅₀ value (the concentration of the compound required to scavenge 50%

of the DPPH radicals) is typically calculated to quantify the antioxidant activity.

Information on the antioxidant activity of Ampelopsin F is not currently available in the

scientific literature.

Anti-inflammatory Activity
Dihydromyricetin has demonstrated significant anti-inflammatory properties by modulating key

signaling pathways.

Experimental Protocol: Lipopolysaccharide (LPS)-Induced Inflammation in Macrophages for

Dihydromyricetin

Objective: To evaluate the anti-inflammatory effect of dihydromyricetin on cultured

macrophages.

Cell Line: RAW 264.7 murine macrophage cell line.

Method:
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Culture RAW 264.7 cells in appropriate media.

Pre-treat the cells with various concentrations of dihydromyricetin for a specified time

(e.g., 1 hour).

Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response.

After incubation, collect the cell culture supernatant to measure the levels of pro-

inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) using ELISA kits.

Lyse the cells to extract proteins and analyze the expression and phosphorylation of key

inflammatory signaling proteins (e.g., NF-κB, MAPKs) by Western blotting.

Data Analysis: Compare the levels of inflammatory markers in dihydromyricetin-treated cells

to LPS-stimulated and unstimulated control cells.

While the anti-inflammatory potential of Ampelopsin F is yet to be thoroughly investigated, its

structural complexity suggests it may interact with different cellular targets compared to

dihydromyricetin.

Signaling Pathways
The molecular mechanisms underlying the biological activities of dihydromyricetin have been

extensively studied, revealing its interaction with multiple signaling pathways. In contrast, the

signaling pathways modulated by Ampelopsin F remain to be elucidated.

Dihydromyricetin Signaling Pathways
Dihydromyricetin is known to modulate a variety of signaling cascades, contributing to its

diverse pharmacological effects.
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Caption: Dihydromyricetin's modulation of key signaling pathways.

Ampelopsin F Signaling Pathways
The specific signaling pathways affected by Ampelopsin F have not yet been identified. Future

research is required to map its mechanism of action.
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Caption: Postulated signaling pathway for Ampelopsin F.

Conclusion and Future Directions
This technical guide highlights the significant chemical differences between the monomeric

flavanonol dihydromyricetin and the more complex oligostilbenoid Ampelopsin F. While
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dihydromyricetin's biological activities and underlying mechanisms are well-documented,

Ampelopsin F remains a largely unexplored molecule. The lack of quantitative data on the

physicochemical properties and biological activities of Ampelopsin F underscores a critical

knowledge gap.

Future research should prioritize the following:

Comprehensive Physicochemical Characterization of Ampelopsin F: Determining its

solubility, stability, and other key parameters is crucial for formulation and drug delivery

studies.

In-depth Biological Screening of Ampelopsin F: A systematic evaluation of its antioxidant,

anti-inflammatory, and other potential therapeutic activities is warranted.

Direct Comparative Studies: Head-to-head comparisons of Ampelopsin F and

dihydromyricetin in various biological assays will provide a clearer understanding of their

relative potency and efficacy.

Mechanism of Action Studies for Ampelopsin F: Elucidating the signaling pathways

modulated by Ampelopsin F will be essential for identifying its therapeutic targets and

potential clinical applications.

By addressing these research gaps, the scientific community can unlock the full therapeutic

potential of both dihydromyricetin and the enigmatic Ampelopsin F.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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